Cas no 1864063-45-5 (4-(Benzylsulfanyl)piperidine hydrochloride)

• Product Name: 4-(Benzylsulfanyl)piperidine hydrochloride
• CAS No: 1864063-45-5
• MF: C₁₂H₁₈ClNS
• MW: 243.79602098465
• MDL: MFCD26793101
• CID: 5056496
• PubChem ID: 72716455
• Update Time: 2025-05-20

4-(Benzylsulfanyl)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(benzylsulfanyl)piperidine hydrochloride
• 4-benzylsulfanylpiperidine;hydrochloride
• 1864063-45-5
• F2167-0446
• AKOS026746826
• EN300-241592
• SCHEMBL18428940
• 4-(benzylsulfanyl)piperidinehydrochloride
• 4-(Benzylsulfanyl)piperidine hydrochloride

• MDL： MFCD26793101
• Inchi： 1S/C12H17NS.ClH/c1-2-4-11(5-3-1)10-14-12-6-8-13-9-7-12;/h1-5,12-13H,6-10H2;1H
• InChI Key： CXAVHDJIURGHHI-UHFFFAOYSA-N
• SMILES： Cl.S(CC1C=CC=CC=1)C1CCNCC1

Computed Properties

• Exact Mass: 243.0848484g/mol
• Monoisotopic Mass: 243.0848484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3

Additional information on 4-(Benzylsulfanyl)piperidine hydrochloride

Recent Advances in the Study of 4-(Benzylsulfanyl)piperidine hydrochloride (CAS: 1864063-45-5)

4-(Benzylsulfanyl)piperidine hydrochloride (CAS: 1864063-45-5) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a versatile building block for the synthesis of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders and infectious diseases. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications.

The compound has garnered attention due to its unique structural features, which include a piperidine core modified with a benzylsulfanyl moiety. This modification enhances its ability to interact with various biological targets, making it a promising candidate for drug development. Recent publications have explored its role as a precursor in the synthesis of inhibitors targeting key enzymes involved in disease pathways, such as proteases and kinases.

One of the most notable advancements in the study of 4-(Benzylsulfanyl)piperidine hydrochloride is its application in the development of antiviral agents. A 2023 study demonstrated its efficacy in inhibiting the replication of certain RNA viruses by interfering with viral protease activity. The study utilized a combination of molecular docking and in vitro assays to validate the compound's mechanism of action, providing a solid foundation for further preclinical research.

In addition to its antiviral properties, recent research has also investigated the compound's potential in treating neurodegenerative diseases. A team of researchers reported that derivatives of 4-(Benzylsulfanyl)piperidine hydrochloride exhibited neuroprotective effects in cellular models of Alzheimer's disease. These effects were attributed to the compound's ability to modulate oxidative stress and reduce amyloid-beta aggregation, two key pathological features of the disease.

The synthesis of 4-(Benzylsulfanyl)piperidine hydrochloride has also seen improvements in recent years. A 2022 publication described a more efficient and scalable synthetic route, which reduces the number of steps and improves overall yield. This advancement is particularly significant for industrial-scale production, as it lowers costs and minimizes environmental impact.

Despite these promising developments, challenges remain in the clinical translation of 4-(Benzylsulfanyl)piperidine hydrochloride and its derivatives. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. However, the compound's versatility and demonstrated biological activity make it a valuable tool for medicinal chemists and a focal point for ongoing research.

In conclusion, 4-(Benzylsulfanyl)piperidine hydrochloride (CAS: 1864063-45-5) represents a compelling area of study in the field of chemical biology and drug discovery. Its diverse applications, from antiviral therapy to neuroprotection, underscore its potential as a cornerstone for the development of next-generation therapeutics. Continued research and optimization will be essential to fully realize its clinical potential.